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Compound of Interest

Compound Name: Tnik-IN-5

Cat. No.: B15145013 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent small molecule inhibitors like Tnik-IN-5 is a critical component of laboratory

safety and regulatory compliance. While a specific Safety Data Sheet (SDS) with explicit

disposal instructions for Tnik-IN-5 is not publicly available, established guidelines for the

disposal of hazardous research chemicals, particularly those used in cancer research, provide

a clear framework for safe management. Tnik-IN-5, a potent inhibitor of Traf2- and Nck-

interacting kinase (TNIK), should be handled with care due to its biological activity.

Chemical and Physical Properties of Tnik-IN-5
A summary of the available quantitative data for Tnik-IN-5 is presented below to inform

handling and storage procedures.

Property Value

Molecular Formula C₂₂H₁₇N₃O₃

Molecular Weight 371.39 g/mol

Purity >99%

Appearance Solid

IC₅₀ for TNIK 0.05 µM
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Disposal Procedures for Tnik-IN-5
Given the potent nature of Tnik-IN-5 as a kinase inhibitor with anti-cancer properties, it should

be treated as a hazardous chemical waste. The following step-by-step guidance is based on

best practices for the disposal of chemotherapy and other hazardous drug waste in a

laboratory setting.[1][2]

General Principle: Do not dispose of Tnik-IN-5, or any solutions containing it, down the drain or

in the regular solid waste stream.[2][3] All waste contaminated with Tnik-IN-5 must be

segregated and disposed of as hazardous chemical waste, typically through incineration.[1][4]

Step 1: Waste Segregation and Collection

Non-Trace (Bulk) Chemical Waste:

This category includes unused or expired Tnik-IN-5, solutions containing the compound,

and any items heavily contaminated (e.g., from a spill clean-up).[2][4]

Collect this waste in a designated, leak-proof, and clearly labeled hazardous waste

container.[4][5] The container should be compatible with the chemical properties of the

waste.

The label must include the words "Hazardous Waste," the full chemical name "Tnik-IN-5,"

and any known hazard classifications (e.g., "Toxic").[4][5]

Trace Contaminated Waste:

This includes items with minimal residual contamination, such as empty vials (less than

3% of the original volume remaining), used gloves, bench paper, and pipette tips.[2][4][6]

Place these items in a designated container for "trace chemotherapy waste," which is

often a yellow bag or a specifically marked sharps container for contaminated sharps.[1][2]

This waste is also destined for incineration.[4]

Step 2: Storage of Hazardous Waste

Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) within

the laboratory.[3][5]
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Ensure that the storage area is secure and away from general laboratory traffic.

Keep containers closed except when adding waste.

Step 3: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[5]

Follow all institutional procedures for waste pickup requests.

Do not mix Tnik-IN-5 waste with other waste streams unless explicitly permitted by your EHS

department.[4]

Experimental Protocols
Detailed experimental protocols for the use of Tnik-IN-5 were not found in the provided search

results. Researchers should develop specific protocols based on their experimental design,

incorporating the handling and disposal precautions outlined in this document.

Tnik-IN-5 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tnik-IN-5 waste in a laboratory setting.
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Start: Tnik-IN-5 Waste Generated

Is waste 'Trace' or 'Bulk'?

Trace Waste
(<3% residue, contaminated PPE, etc.)

Trace

Bulk Waste
(Unused compound, solutions, spills)

Bulk

Collect in designated 'Trace Chemotherapy Waste' container (e.g., yellow bag/sharps) Collect in labeled 'Hazardous Waste' container

Store in Satellite Accumulation Area (SAA)

Arrange for pickup by Environmental Health & Safety (EHS)

Final Disposal via Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Tnik-IN-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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